Cas no 2287281-46-1 (1-Iodo-3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentane)

• Product Name: 1-Iodo-3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentane
• CAS No: 2287281-46-1
• MF: C₁₁H₈F₃I
• MW: 324.080905914307
• CID: 6259651
• PubChem ID: 137942500
• Update Time: 2025-10-23

1-Iodo-3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 2287281-46-1
• 1-Iodo-3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentane
• EN300-6761145

• Inchi： 1S/C11H8F3I/c12-7-1-6(2-8(13)9(7)14)10-3-11(15,4-10)5-10/h1-2H,3-5H2
• InChI Key： OSAAAGYGYLGZFS-UHFFFAOYSA-N
• SMILES： IC12CC(C3C=C(C(=C(C=3)F)F)F)(C1)C2

Computed Properties

• Exact Mass: 323.96228g/mol
• Monoisotopic Mass: 323.96228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-Iodo-3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentane

Introduction to 1-Iodo-3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentane (CAS No. 2287281-46-1)

1-Iodo-3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentane is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential applications. This compound, identified by its CAS number 2287281-46-1, belongs to the class of bicyclic alkanes with a halogenated aromatic substituent, making it a valuable intermediate in the synthesis of complex molecular architectures. The presence of an iodine atom at the terminal position and a trifluorophenyl group at the third carbon of the bicyclo[1.1.1]pentane core introduces distinct electronic and steric properties that are exploited in various synthetic transformations.

The bicyclo[1.1.1]pentane scaffold is particularly intriguing because of its rigid three-membered ring system, which constrains conformational flexibility and influences reactivity patterns. This structural motif is frequently employed in drug design due to its ability to mimic certain biological binding pockets and enhance metabolic stability. In particular, the trifluorophenyl group, characterized by its electron-withdrawing nature and strong π-stacking interactions, further modulates the electronic properties of the molecule. Such features make this compound a promising candidate for developing novel therapeutic agents targeting specific biological pathways.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of bicyclo[1.1.1]pentane, including 1-Iodo-3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentane (CAS No. 2287281-46-1). The iodine substituent at the terminal position serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, allowing for the introduction of diverse aryl or vinyl moieties. These transformations are particularly valuable in constructing complex heterocyclic systems, which are prevalent in modern pharmaceuticals.

The utility of this compound is further highlighted by its application in the synthesis of biologically active molecules. For instance, researchers have leveraged its structural framework to develop inhibitors of enzymes involved in cancer metabolism and inflammation pathways. The trifluorophenyl group enhances binding affinity by improving hydrophobic interactions with target proteins, while the rigid bicyclic core ensures optimal orientation within the binding site. Such design principles are critical for achieving high selectivity and efficacy in drug development.

In addition to its pharmaceutical applications, 1-Iodo-3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentane (CAS No. 2287281-46-1) has been explored in materials science research due to its ability to form stable coordination complexes with transition metals. These complexes exhibit unique catalytic properties and have been investigated for their potential in organic transformations such as C-H activation and oxidation reactions. The combination of electronic and steric effects provided by the halogenated aromatic system makes this compound a versatile building block for both medicinal and materials chemistry.

The growing interest in fluorinated compounds stems from their ability to modulate pharmacokinetic properties such as solubility, metabolic stability, and blood-brain barrier penetration. The trifluorophenyl group is particularly well-studied for its ability to enhance lipophilicity while maintaining metabolic resistance, making it an attractive feature for drug candidates targeting neurological disorders or resistant bacterial infections. As a result, derivatives of bicyclo[1.1.1]pentane with fluorinated aromatic substituents continue to be a focus of medicinal chemists seeking innovative molecular architectures.

From a synthetic perspective, the preparation of 1-Iodo-3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentane (CAS No. 2287281-46-1) exemplifies modern organic synthesis techniques that emphasize efficiency and scalability. Recent reports describe concise routes involving transition-metal-catalyzed cyclizations followed by halogenation steps to introduce the iodine atom at the desired position. These methodologies highlight the importance of computational chemistry in guiding synthetic strategies by predicting optimal reaction conditions and minimizing side products.

The impact of this compound on drug discovery is underscored by its incorporation into several lead compounds that have advanced into preclinical studies or clinical trials over the past decade. By serving as a key intermediate in multi-step syntheses, bicyclo[1.1.1]pentane derivatives like trifluorophenyl-substituted analogs contribute to the diversity of molecular scaffolds being explored for treating diseases ranging from oncology to neurodegeneration.

Future directions in research involving CAS No 22872814601 may focus on expanding synthetic libraries through modular approaches that allow rapid diversification at multiple positions within the bicyclic core or introducing additional functional groups that enhance bioactivity or pharmacokinetic profiles further